(1R,2R)-2-[(1R,2R)-2-Fluorocyclohexyl]oxycyclohexan-1-ol
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Description
(1R,2R)-2-[(1R,2R)-2-Fluorocyclohexyl]oxycyclohexan-1-ol is a useful research compound. Its molecular formula is C12H21FO2 and its molecular weight is 216.296. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Structure
- Antiviral Activity : A study developed a new procedure for synthesizing 3'-fluorocarbocyclic oxetanocin A, a compound exhibiting broad-spectrum antiviral activity, especially against human cytomegalovirus (Sato & Maruyama, 1995).
- Fluorescence Sensor Development : Research into coumarin-based fluorogenic probes led to the creation of a fluorescent chemosensor with high selectivity for Cu(2+) ions, suitable for biological applications and monitoring intracellular changes (Jung et al., 2009).
Pharmacological Applications
- Cancer Treatment : Oxaliplatin, a compound structurally related to the given molecule, is a platinum-based drug used in chemotherapy, particularly for colorectal cancer, showcasing the importance of cyclohexane derivatives in medicinal chemistry (Raymond et al., 1998).
Material Science and Catalysis
- Synthesis of Cyclohexene Derivatives : Studies on cyclohexene derivatives, including fluorinated versions, have been crucial in understanding reaction mechanisms and developing new materials and catalysts. For instance, research on stable carbonium ions provides insights into the stability and reactivity of cyclic compounds, which are relevant to various fields including materials science and catalysis (Olah et al., 1967).
Biological Studies
- Lysophosphatidic Acid Receptor Antagonism : The development of oxycyclohexyl acid derivatives as antagonists for the lysophosphatidic acid receptor 1 (LPA1) underscores the relevance of cyclohexane derivatives in targeting receptors involved in pulmonary fibrosis and other diseases (Cheng et al., 2021).
Properties
IUPAC Name |
(1R,2R)-2-[(1R,2R)-2-fluorocyclohexyl]oxycyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21FO2/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h9-12,14H,1-8H2/t9-,10-,11-,12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYSGJECOTLVDRJ-DDHJBXDOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)O)OC2CCCCC2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)O)O[C@@H]2CCCC[C@H]2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.